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Technical Monograph: 3-Fluorophenmetrazine
(3-FPM) Hydrochloride[1]
Executive Summary
3-Fluorophenmetrazine (3-FPM) Hydrochloride is a synthetic phenylmorpholine derivative and

a regioisomer of the anorectic agent phenmetrazine. Unlike its parent compound, which is

controlled globally, 3-FPM occupies a complex legal and pharmacological niche as a "New

Psychoactive Substance" (NPS) and research chemical.

This guide provides a definitive technical reference for 3-FPM HCl, synthesizing

physicochemical constants, validated synthetic pathways, and pharmacological mechanisms. It

addresses the critical analytical challenge of distinguishing 3-FPM from its ortho- (2-FPM) and

para- (4-FPM) isomers, offering a self-validating protocol for forensic identification.

Chemical Identity & Constants
The following data establishes the precise chemical identity of the hydrochloride salt, distinct

from the free base often cited in general literature.
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Parameter Data

Common Name 3-Fluorophenmetrazine Hydrochloride

Synonyms 3-FPM HCl; PAL-593 HCl; 3-Fluoro-PM

IUPAC Name
2-(3-fluorophenyl)-3-methylmorpholine

hydrochloride

CAS Number (HCl) 1803562-83-5

CAS Number (Base) 1350768-28-3

Molecular Formula C₁₁H₁₄FNO[1][2][3][4] • HCl

Molecular Weight 231.69 g/mol (Salt); 195.23 g/mol (Base)

SMILES (Salt) CC1C(OCCN1)C2=CC(=CC=C2)F.Cl

InChI Key MHJBXKFJWSBWRE-UHFFFAOYSA-N

Physicochemical Profile
Understanding the physical behavior of 3-FPM HCl is prerequisite for experimental design,

particularly in formulation and stock solution preparation.

Physical Properties Table
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Property Value Notes

Appearance White crystalline powder
Hygroscopic nature observed

in some batches.

Melting Point 233 – 236 °C
Sharp melting range indicates

high purity of the HCl salt form.

Solubility (Water) Soluble
High solubility typical of amine

hydrochlorides.

Solubility (MeOH) ~1.0 mg/mL
Confirmed by analytical

reference standards.[3]

Solubility (DMSO) Soluble
Suitable for biological assay

stock solutions.

pKa (Predicted) 8.43 ± 0.60
Basic secondary amine;

protonated at physiological pH.

UV Not determined
Lack of conjugation limits UV

utility; MS/NMR preferred.

Stability & Storage
Solid State: Stable for >2 years at -20°C when protected from moisture.

Solution: Methanolic solutions are stable for weeks at -20°C. Aqueous solutions should be

prepared fresh to prevent hydrolysis or oxidation of the morpholine ring over extended

periods.

Synthesis & Manufacturing Workflow
The synthesis of 3-FPM follows a classic halogenation-cyclization route adapted from

phenmetrazine production. This pathway determines the stereochemistry (trans-configuration

predominates) and impurity profile.

Synthetic Pathway Logic
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The process begins with the bromination of the propiophenone precursor, followed by

nucleophilic substitution with ethanolamine.[2] The critical step is the acid-catalyzed cyclization,

which closes the morpholine ring.

Figure 1: Synthetic Route for 3-Fluorophenmetrazine
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Figure 1: The step-by-step synthetic transformation from the propiophenone precursor to the

final morpholine ring structure.[2]

Pharmacology: Mechanism of Action[7]
3-FPM acts primarily as a substrate-type releasing agent for monoamines. Unlike simple

reuptake inhibitors (e.g., cocaine), 3-FPM enters the presynaptic neuron via the transporter and

triggers the reverse transport of neurotransmitters into the synaptic cleft.

Transporter Selectivity
Norepinephrine (NET): High potency (EC50 ≈ 30 nM). Primary driver of sympathomimetic

effects.

Dopamine (DAT): High potency (EC50 ≈ 43 nM). Driver of reinforcing/euphoric effects.

Serotonin (SERT): Negligible activity (EC50 > 2500 nM). Low serotonergic activity

distinguishes it from entactogens like MDMA.
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Figure 2: Monoamine Transporter Selectivity Profile
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Figure 2: 3-FPM exhibits high selectivity for catecholamine release (DA/NE) with minimal

serotonergic impact.

Analytical Characterization: Self-Validating Protocol
Objective: Distinguish 3-FPM from its positional isomers (2-FPM and 4-FPM). Challenge:

Isomers share identical molecular weight (195.23 base) and similar fragmentation patterns.

Solution: A standardized GC-MS protocol relying on retention time indices and specific ion

ratios.

GC-MS Protocol (Differentiation)
This protocol validates the identity of the substance by comparing relative retention times

(RRT).

Sample Preparation: Dissolve 5 mg of sample in 1 mL Methanol. If analyzing biological

matrix, perform Liquid-Liquid Extraction (LLE) with chlorobutane at pH 10.

Instrument Parameters:

Column: HP-5MS (30m x 0.25mm x 0.25µm) or equivalent.[5]
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Carrier Gas: Helium @ 1 mL/min.

Temp Program: 80°C (1 min) → 20°C/min → 280°C (hold 5 min).

Data Interpretation (Differentiation Matrix):

Isomer
Retention Time
(Relative)

Key Ions (m/z) Distinction Note

2-FPM
Fastest Elution (T -

1.2 min)
71, 109, 195

Elutes significantly

earlier than 3-FPM.

4-FPM
Intermediate (T - 0.4

min)
71, 109, 195

Often co-elutes;

requires optimized

ramp.

3-FPM
Slowest Elution

(Reference T)
71 (Base), 109, 195

Base peak 71 is

dominant (morpholine

ring).

Validation Check: If the peak elutes after the known 4-FPM standard or shows a split peak with

4-FPM, the sample is confirmed as the 3-isomer. The m/z 71 ion (C4H8N+) is characteristic of

the morpholine ring cleavage.

Handling & Safety Data
Hazard Classification (GHS):

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[6][7]

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]
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Precautionary Measures: Researchers must utilize a fume hood for all powder handling to

prevent inhalation. Nitrile gloves and safety glasses are mandatory. In case of spill, neutralize

with dilute acid and absorb with inert material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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